Cas no 90-20-0 (4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid)

• Product Name: 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid
• CAS No: 90-20-0
• MF: C₁₀H₉NO₇S₂
• MW: 319.310960531235
• MDL: MFCD00035728
• CID: 34554
• PubChem ID: 7009
• Update Time: 2025-05-20

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid Chemical and Physical Properties

Names and Identifiers

• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid
• H-Acid
• H Acid
• 4-Amino-5-hydroxynaphthalene-2,7-disulfonic acid
• 1-Amino-8-hydroxynaphthalene-3,6-disulphonic acid
• H acid: 1-amino-8-naphthol-3,6-disulfonic acid
• 1-Amino-8-hydroxy-3,6-disulfonaphthalene
• 1-amino-8-hydroxynaphtalene-3,6-disulfonic acid
• 1-amino-8-hydroxynaphthalene-3,6-disulfonic acid
• 1-AMINO-8-NAPHTH
• 1-Amino-8-naphthol-3,6-disulphonicacid
• 1-Naphthol-8-amino-3,6-disulfonicacid
• 4-hydroxy-5-amino-2,7-naphthalenedisulfonic acid
• 8-AMINO-1-NAPHTHOL-3,6-DISULFONIC ACID
• H Acids
• kyselina8-amino-1-naftol-3,6-disulfonova
• kyselinah
• Sulfonphthol
• 4-Amino-5-hydroxynaphthalene-2,7-disulphonic acid
• Kyselina H
• 1-Amino-8-naphthol-3,6-disulfonic acid
• Kyselina H [Czech]
• 2,7-NAPHTHALENEDISULFONIC ACID, 4-AMINO-5-HYDROXY-
• 1-Naphthol-8-amino-3,6-disulfonic acid
• C.I. 35570
• 4WUM31ES4U
• Kyselina 1-amino-8-naftol-3,6-disulfonova
• 4-Amino-5-hydroxynaphthalene-2,7-disulp
• 4-Amino-5-hydroxy-naphthalene-2,7-disulfonic acidMonosodium salt
• 98073-05-3
• NSC 190492
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,diazotized,coupled with diazotized 3,3'-dichloro[1,1'-biphenyl]-4,4'-diamine and 5,5'-oxybis[1,3-benzenediol],sodium salts
• 90432-08-9
• 4-amino-5-hydroxynaphthalene-2,7-disulfonicacid
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with 6-amino-4-hydroxy-2-naphthalenesulfonic acid and diazotized 2-(4-aminophenyl)-1H-benzimidazol-5-amine
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, coupled with diazotized 2-(4-aminophenyl)-1H-benzimidazol-5-amine, diazotized 4-nitrobenzenamine and phenol, sodium salt
• 8-HYDROXY-3,6-DISULFO-1-NAPHTHYLAMINE
• DS-13009
• 5-amino-4-hydroxynaphthalene-2,7-disulfonic acid
• SCHEMBL150291
• EINECS 308-556-9
• 85049-80-5
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 5-amino-2-(phenylamino)benzenesulfonic acid, diazotized 4-nitrobenzenamine and resorcinol
• 1-NAPHTHOL-8-AMINO-3,6-DISULFONIC ACID [MI]
• 4-amino-5-hydroxy-naphthalene-2,7-disulfonic acid;Sodium 4-Amino-5-hydroxy-2,7-naphthalenedisulfonate Hydrate
• 4-Amino-5-hydroxy-naphthalene-2,7-disulfonic acid; sodium salt
• 2, 4-amino-5-hydroxy-
• Q906915
• 90432-00-1
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with diazotized 3,3'-dichloro[1,1'-biphenyl]-4,4'-diamine and 5,5'-oxybis[1,3-benzenediol],sodium salts
• 1-hydroxy-8-amino-3,6-disulphonaphthalene
• 98072-99-2
• 2,2,4,4-TETRAMETHYL-3-PENTANONEOXIME
• 90-20-0
• CHEMBL60494
• Q-200430
• EC 201-975-7
• MFCD00035728
• 1-amino-8-hydroxy-naphthalene-3,6-disulphonic acid
• Kyselina 8-amino-1-naftol-3,6-disulfonova [Czech]
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, diazotized, coupled with diazotized 5-amino-2-(phenylamino)benzenesulfonic acid,diazotized 4-nitrobenzenamine and resorcinol
• O11155
• EINECS 291-633-3
• DTXSID0046981
• 1-hydroxy-8-aminonaphthalene-3,6-disulphonic acid
• BRN 2225829
• 90432-06-7
• LS-94635
• UNII-4WUM31ES4U
• Kyselina 8-amino-1-naftol-3,6-disulfonova
• NSC190492
• STL280264
• EINECS 291-627-0
• A843466
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, coupled with 6-amino-4-hydroxy-2-naphthalenesulfonic acid and diazotized 2-(4-aminophenyl)-1H-benzimidazol-5-amine
• 3I0
• EINECS 201-975-7
• WLN: L66J BZ DSWQ HSWQ JQ
• 4-14-00-02824 (Beilstein Handbook Reference)
• 2,7-Naphthalenedisulfonic acid, 4-amino-5-hydroxy-, coupled with diazotized 4-nitrobenzenamine and resorcinol
• 90432-03-4
• AKOS015855589
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,coupled with diazotized 4-nitrobenzenamine and resorcinol
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt hydrate
• EINECS 308-563-7
• NSC-190492
• FT-0648268
• APRRQJCCBSJQOQ-UHFFFAOYSA-N
• EINECS 291-630-7
• 2,7-Naphthalenedisulfonic acid,4-amino-5-hydroxy-,diazotized,coupled with diazotized 2-[(4-aminophenyl)amino]-5-nitrobenzenesulfonic acid,diazotized 4-nitrobenzenamine and resorcinol,potassium so
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid monosodium salt hydrate, 85%
• Kyselina 1-amino-8-naftol-3,6-disulfonova [Czech]
• EINECS 291-638-0
• EINECS 291-635-4
• AC-23997
• 90431-97-3
• AM20060605
• BDBM50000035
• EINECS 305-476-6
• 94552-30-4
• EINECS 285-253-7
• 4-amino-5-hydroxy-naphthalene-2,7-disulfonic acid
• 1-Naphthol-3,6-disulfonic acid, 8-amino- (3CI)
• 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid (ACI)
• 1-Amino-3,6-disulfo-8-naphthol
• 1-Amino-8-naphthyl-3,6-disulfonic acid
• 1-Hydroxy-3,6-disulfo-8-aminonaphthalene
• 1-Hydroxy-8-amino-3,6-disulfonaphthalene
• 1-Hydroxy-8-amino-3,6-naphthalenedisulfonic acid
• 3,6-Disulfo-1-amino-8-naphthol
• 3,6-Disulfo-8-hydroxy-1-naphthylamine
• 5-Amino-4-hydroxy-2,7-naphthalenedisulfonic acid
• 5-Amino-4-naphthol-2,7-disulfonic acid
• 8-Amino-1-hydroxy-3,6-naphthalenedisulfonic acid
• 5460-09-3
• DB-027360
• 8-Amino-1-naphthol-3,6-disulfonic acid monosodium salt
• naphthalene, 1-amino-8-hydroxy-3,6-disulpho-
• NS00006582

• MDL： MFCD00035728
• Inchi： 1S/C10H9NO7S2/c11-8-3-6(19(13,14)15)1-5-2-7(20(16,17)18)4-9(12)10(5)8/h1-4,12H,11H2,(H,13,14,15)(H,16,17,18)
• InChI Key： APRRQJCCBSJQOQ-UHFFFAOYSA-N
• SMILES： O=S(C1C=C2C(C(=CC(S(O)(=O)=O)=C2)N)=C(O)C=1)(O)=O
• BRN： 2225829

Computed Properties

• Exact Mass: 318.98200
• Monoisotopic Mass: 318.982043
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 20
• Rotatable Bond Count: 2
• Complexity: 561
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: 19
• XLogP3: 0.2
• Topological Polar Surface Area: 172

Experimental Properties

• Color/Form: White to gray crystalline powder.
• Density: 1.6832 (rough estimate)
• Melting Point: >300 °C(lit.)
• Boiling Point:
• Refractive Index: 1.7640 (estimate)
• PSA: 171.75000
• LogP: 3.36380
• Solubility: It is soluble in alkali solution and slightly soluble in water, alcohol and ether.

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• WGK Germany：3
• Hazard Category Code： 36/37/38
• Safety Instruction： S26; S36
• Hazardous Material Identification：
• Risk Phrases：R36/37/38

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Naphthalenes Naphthalene sulfonic acids and derivatives Naphthalene sulfonates
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid

Recent Advances in the Application of 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic Acid (CAS: 90-20-0) in Chemical Biology and Pharmaceutical Research

4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid (CAS: 90-20-0), a naphthalene derivative with two sulfonic acid groups, has recently garnered significant attention in chemical biology and pharmaceutical research due to its unique structural properties and versatile applications. This compound, often utilized as a key intermediate or building block in organic synthesis, has shown promise in various domains, including drug development, fluorescent probes, and biomolecular interactions. Recent studies have further elucidated its potential, making it a subject of growing interest among researchers.

One of the most notable advancements involves the use of 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid in the development of fluorescent dyes for biological imaging. Its strong fluorescence properties and water solubility, attributed to the sulfonic acid groups, make it an excellent candidate for labeling biomolecules. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in real-time tracking of protein-protein interactions, offering a non-invasive method to study cellular processes. The researchers highlighted its stability and low cytotoxicity, which are critical for in vivo applications.

In pharmaceutical research, this compound has been explored as a potential scaffold for designing novel therapeutics. Its ability to interact with various biological targets, such as enzymes and receptors, has been leveraged in drug discovery. For instance, a recent preprint on bioRxiv detailed its role in inhibiting specific kinases involved in inflammatory pathways, suggesting its potential as an anti-inflammatory agent. The study employed molecular docking and in vitro assays to validate its binding affinity and inhibitory effects, paving the way for further preclinical investigations.

Another emerging application is in the field of chemical biology, where 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid is used to modify peptides and proteins. A 2024 paper in ACS Chemical Biology reported its successful conjugation with peptides to enhance their stability and bioavailability. The modified peptides exhibited improved pharmacokinetic profiles, highlighting the compound's utility in optimizing therapeutic candidates. This approach could revolutionize peptide-based drug delivery systems, particularly for targeting hard-to-treat diseases.

Despite these promising developments, challenges remain, such as optimizing the synthesis process to improve yield and purity. Recent efforts have focused on green chemistry approaches to reduce environmental impact, as described in a 2023 Green Chemistry article. The study proposed a solvent-free synthesis method that not only increased efficiency but also aligned with sustainable practices, addressing a critical need in industrial-scale production.

In conclusion, 4-Amino-5-hydroxy-2,7-naphthalenedisulfonic acid (CAS: 90-20-0) continues to be a valuable compound in chemical biology and pharmaceutical research. Its diverse applications, from fluorescent probes to drug design, underscore its importance in advancing scientific knowledge and therapeutic innovation. Future research should focus on overcoming synthetic challenges and expanding its utility in clinical settings, ensuring its potential is fully realized.